Cas no 83485-70-5 (1-(5-Methyl-1H-1,2,3,4-tetraazol-1-yl)acetone)

• Product Name: 1-(5-Methyl-1H-1,2,3,4-tetraazol-1-yl)acetone
• CAS No: 83485-70-5
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 3103427
• PubChem ID: 683556
• Update Time: 2025-04-21

1-(5-Methyl-1H-1,2,3,4-tetraazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1H-1,2,3,4-tetraazol-1-yl)acetone
• 1-(5-methyl-1{H}-tetrazol-1-yl)acetone
• 2-Propanone, 1-(5-methyl-1H-tetrazol-1-yl)-
• 1-(5-methyl-1,2,3,4-tetraazolyl)acetone
• 1-(5-methyl-1H-tetrazol-1-yl)propan-2-one
• AKOS003239345
• 1-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)propan-2-one
• 83485-70-5
• STK689579
• 1-(5-methyltetrazol-1-yl)propan-2-one

• Inchi： 1S/C5H8N4O/c1-4(10)3-9-5(2)6-7-8-9/h3H2,1-2H3
• InChI Key： FFWRGQVIKVECJY-UHFFFAOYSA-N
• SMILES： C(N1C(C)=NN=N1)C(=O)C

Computed Properties

• Exact Mass: 140.06981089Da
• Monoisotopic Mass: 140.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles